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Compound of Interest

Compound Name: 1-Chloro-2-methylpentane

Cat. No.: B081641

Technical Guide: Physicochemical Properties of
1-Chloro-2-methylpentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1-Chloro-
2-methylpentane, a halogenated alkane of interest in various chemical and pharmaceutical
applications. This document outlines its boiling point and density, supported by detailed
experimental protocols for their determination.

Core Physical Properties

The fundamental physical characteristics of 1-Chloro-2-methylpentane are crucial for its
handling, application, and process design in a laboratory or industrial setting.

Data Summary

The following table summarizes the key quantitative physical data for 1-Chloro-2-
methylpentane.
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Physical Property Value Units
Boiling Point 120[1][2][3][4] °C
Density 0.87 - 0.88[1][2][4] glcm3
Molecular Weight 120.62[1][5] g/mol
Molecular Formula CeH13CI[1][5]

Experimental Protocols

Accurate determination of physical properties is paramount. The following sections detalil
standardized laboratory procedures for measuring the boiling point and density of liquid organic
compounds such as 1-Chloro-2-methylpentane.

Determination of Boiling Point: Thiele Tube Method

The Thiele tube method is a common and efficient technique for determining the boiling point of
a small quantity of a liquid.[6]

Materials:

Thiele tube

e Thermometer (calibrated)

o Capillary tubes (sealed at one end)

o Small test tube (fusion tube)

e Heat source (e.g., Bunsen burner or heating mantle)
e Mineral oil or other suitable heating fluid

e Stand and clamps

Procedure:

e Asmall amount of 1-Chloro-2-methylpentane is placed into the small test tube.
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A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

The test tube is securely attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

This assembly is then placed into the Thiele tube containing the heating fluid.

The Thiele tube is gently heated, causing the heating fluid to circulate and ensure uniform
temperature distribution.

As the temperature rises, air trapped in the capillary tube will be expelled, and a stream of
bubbles will emerge from the open end of the capillary tube.

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.[7]
This occurs when the vapor pressure of the sample equals the atmospheric pressure.

Determination of Density: Gravimetric Method

The density of a liquid can be determined by accurately measuring the mass of a known

volume.[8]

Materials:

Pycnometer or a calibrated volumetric flask with a stopper

Analytical balance

Thermometer

1-Chloro-2-methylpentane sample

Procedure:

The empty, clean, and dry pycnometer or volumetric flask is accurately weighed on an
analytical balance.
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¢ The vessel is then filled with the 1-Chloro-2-methylpentane sample up to the calibration
mark. Care should be taken to avoid air bubbles.

¢ The filled vessel is then reweighed to determine the mass of the liquid.
» The temperature of the liquid is recorded.
e The density is calculated by dividing the mass of the liquid by its known volume.

Process Visualization

The logical workflow for the experimental determination of the physical properties of 1-Chloro-
2-methylpentane is illustrated below.

Physical Property Determination Workflow

Sample Preparation:

1-Chloro-2-methylpentane

Boiling Point Determination Density Determination
(Thiele Tube Method) (Gravimetric Method)

Data Acquisition: Data Acquisition:
Record Temperature Record Mass and Volume

Calculation & Analysis

Final Physicochemical Data

Click to download full resolution via product page
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Experimental workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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